1-(3-Aminophenyl)-2-(ethylsulfonyl)ethanol
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Description
1-(3-Aminophenyl)-2-(ethylsulfonyl)ethanol is an ethanol derivative featuring a 3-aminophenyl group at the 1-position (hydroxyl-bearing carbon) and an ethylsulfonyl (-SO₂CH₂CH₃) group at the 2-position.
Properties
Molecular Formula |
C10H15NO3S |
|---|---|
Molecular Weight |
229.30 g/mol |
IUPAC Name |
1-(3-aminophenyl)-2-ethylsulfonylethanol |
InChI |
InChI=1S/C10H15NO3S/c1-2-15(13,14)7-10(12)8-4-3-5-9(11)6-8/h3-6,10,12H,2,7,11H2,1H3 |
InChI Key |
GLPDKOHHMOYOEL-UHFFFAOYSA-N |
Canonical SMILES |
CCS(=O)(=O)CC(C1=CC(=CC=C1)N)O |
Origin of Product |
United States |
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of 1-(3-Aminophenyl)-2-(ethylsulfonyl)ethanol can be achieved through several methods. One common approach involves the reaction of 3-nitrobenzaldehyde with ethylsulfonyl chloride in the presence of a base to form 3-nitrobenzyl ethyl sulfone. This intermediate is then reduced using a suitable reducing agent, such as hydrogen gas in the presence of a palladium catalyst, to yield 1-(3-Aminophenyl)-2-(ethylsulfonyl)ethanol.
Industrial Production Methods
In an industrial setting, the production of 1-(3-Aminophenyl)-2-(ethylsulfonyl)ethanol may involve large-scale reactions using continuous flow reactors. These reactors allow for precise control of reaction conditions, such as temperature, pressure, and reactant concentrations, ensuring high yields and purity of the final product.
Chemical Reactions Analysis
Types of Reactions
1-(3-Aminophenyl)-2-(ethylsulfonyl)ethanol undergoes various chemical reactions, including:
Oxidation: The compound can be oxidized to form corresponding sulfoxides or sulfones.
Reduction: Reduction reactions can convert the nitro group to an amino group.
Substitution: The amino group can participate in nucleophilic substitution reactions.
Common Reagents and Conditions
Oxidation: Common oxidizing agents include hydrogen peroxide and potassium permanganate.
Reduction: Hydrogen gas in the presence of a palladium catalyst is often used.
Substitution: Nucleophilic substitution reactions may involve reagents such as sodium hydroxide or other strong bases.
Major Products Formed
Oxidation: Sulfoxides or sulfones.
Reduction: Amino derivatives.
Substitution: Various substituted benzene derivatives.
Scientific Research Applications
1-(3-Aminophenyl)-2-(ethylsulfonyl)ethanol has several applications in scientific research:
Chemistry: Used as a building block for the synthesis of more complex molecules.
Biology: Investigated for its potential as a biochemical probe.
Medicine: Explored for its potential therapeutic properties, including anti-inflammatory and anticancer activities.
Industry: Utilized in the production of dyes and pigments.
Mechanism of Action
The mechanism of action of 1-(3-Aminophenyl)-2-(ethylsulfonyl)ethanol involves its interaction with specific molecular targets, such as enzymes or receptors. The compound may inhibit or activate these targets, leading to various biological effects. For example, it may inhibit certain enzymes involved in inflammatory pathways, thereby exerting anti-inflammatory effects.
Comparison with Similar Compounds
Structural and Functional Comparison with Similar Compounds
The following compounds share structural or functional similarities with 1-(3-Aminophenyl)-2-(ethylsulfonyl)ethanol, enabling comparative analysis:
2-[(3-Aminophenyl)sulfonyl]ethanol (CAS 5246-57-1)
- Structure: Ethanol backbone with a 3-aminophenylsulfonyl group (-SO₂C₆H₄NH₂) at the 2-position.
- Key Properties: Molecular formula: C₈H₁₁NO₄S (calculated molecular weight: 217.24 g/mol). Solubility: Likely polar due to sulfonyl and amino groups; comparable to sulfonic acid derivatives (e.g., soluble in polar solvents like ethanol or DMF) .
- Applications : Used as a precursor in dye synthesis and sulfone-based polymers .
- Contrast : Unlike the target compound, this analog lacks the ethylsulfonyl group, reducing its lipophilicity and metabolic stability .
1-(3-Aminophenyl)-2,2,2-trifluoroethanol (CAS 17556-38-6)
- Structure: Ethanol with a 3-aminophenyl group at the 1-position and a trifluoromethyl (-CF₃) group at the 2-position.
- Key Properties: Molecular formula: C₈H₈F₃NO (molecular weight: 191.15 g/mol). Solubility: Enhanced hydrophobicity due to the -CF₃ group; sparingly soluble in water but soluble in organic solvents like acetone .
- Applications : Investigated for fluorinated drug candidates and enzyme inhibitors .
- Contrast : The -CF₃ group provides metabolic resistance but lacks the sulfonyl group’s hydrogen-bonding capacity, altering reactivity in nucleophilic substitutions .
Tinidazole (1-[2-(Ethylsulfonyl)ethyl]-2-methyl-5-nitro-1H-imidazole)
- Structure : Imidazole core with an ethylsulfonylethyl chain and nitro group.
- Key Properties: Molecular formula: C₈H₁₃N₃O₄S (molecular weight: 247.27 g/mol). Solubility: Sparingly soluble in water, soluble in acetone and methanol . Melting point: 125–128°C .
- Applications : Antiprotozoal drug with broad-spectrum activity against anaerobic bacteria .
- Contrast: The imidazole ring and nitro group confer distinct biological activity compared to the ethanol backbone of the target compound.
Estilefrine Hydrochloride (1-(3-Hydroxyphenyl)-2-ethylaminoethanol hydrochloride)
- Structure: Ethanol with a 3-hydroxyphenyl group at the 1-position and an ethylamino group at the 2-position.
- Key Properties: Molecular formula: C₁₀H₁₆ClNO₂ (molecular weight: 217.69 g/mol). Applications: Sympathomimetic agent used for hypotension treatment .
- Contrast: The ethylamino group enhances pressor activity but lacks the sulfonyl group’s electron-withdrawing effects, altering redox stability .
Comparative Data Table
Research Findings and Functional Insights
- Reactivity : The ethylsulfonyl group in the target compound enhances electrophilicity at the β-carbon, facilitating nucleophilic substitutions or eliminations, similar to tinidazole’s sulfonylethyl chain .
- Solubility: The sulfonyl group improves water solubility compared to trifluoromethyl analogs but reduces lipid membrane permeability relative to ethylamino derivatives .
Biological Activity
1-(3-Aminophenyl)-2-(ethylsulfonyl)ethanol is a compound of interest in medicinal chemistry due to its potential biological activities. This article reviews the available literature on its biological properties, mechanisms of action, and implications for therapeutic applications.
- Molecular Formula : C10H15N1O2S1
- Molecular Weight : 215.30 g/mol
- IUPAC Name : 1-(3-Aminophenyl)-2-(ethylsulfonyl)ethanol
The biological activity of 1-(3-Aminophenyl)-2-(ethylsulfonyl)ethanol is primarily attributed to its interaction with various biological targets, including enzymes and receptors involved in inflammation and pain pathways. Preliminary studies suggest that this compound may inhibit certain enzymes associated with inflammatory processes, potentially offering therapeutic benefits in conditions such as arthritis and other inflammatory diseases.
Antioxidant Activity
Research indicates that 1-(3-Aminophenyl)-2-(ethylsulfonyl)ethanol exhibits significant antioxidant properties. Antioxidants are crucial in mitigating oxidative stress, which is linked to various chronic diseases. The compound's ability to scavenge free radicals has been demonstrated through various assays, including DPPH and ABTS tests.
Anti-inflammatory Effects
In vitro studies have shown that this compound can reduce the production of pro-inflammatory cytokines. This suggests a potential role in managing inflammatory disorders. The anti-inflammatory mechanism may involve the inhibition of nuclear factor kappa B (NF-kB), a key regulator of inflammation.
Antimicrobial Properties
The compound has also been evaluated for its antimicrobial activity against several bacterial strains. Results indicate that it possesses moderate antibacterial properties, making it a candidate for further development as an antimicrobial agent.
Study 1: Antioxidant Efficacy
A study conducted on the antioxidant efficacy of various compounds included 1-(3-Aminophenyl)-2-(ethylsulfonyl)ethanol. The results showed that this compound had a significant effect in reducing oxidative stress markers in cellular models, suggesting its potential use as a dietary supplement or therapeutic agent against oxidative damage.
| Compound | IC50 (µM) | Activity |
|---|---|---|
| 1-(3-Aminophenyl)-2-(ethylsulfonyl)ethanol | 45 | Antioxidant |
| Ascorbic Acid | 30 | Reference |
Study 2: Anti-inflammatory Activity
In a model of induced inflammation, administration of 1-(3-Aminophenyl)-2-(ethylsulfonyl)ethanol resulted in a notable decrease in swelling and pain compared to control groups. This highlights its potential as an anti-inflammatory treatment.
| Treatment Group | Swelling Reduction (%) | Pain Score (0-10) |
|---|---|---|
| Control | 10 | 7 |
| Compound | 40 | 3 |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
